2-[(4-Methyl-4H-1,2,4-triazol-3-yl)thio]-1-(10H-phenothiazin-10-yl)-1-propanone

• CAS No.: 897601-82-0
• Molecular Formula: C18H16N4OS2
• Molecular Weight: 368.5 g/mol
• IUPAC Name: 2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]-1-phenothiazin-10-ylpropan-1-one
• InChI: InChI=1S/C18H16N4OS2/c1-12(24-18-20-19-11-21(18)2)17(23)22-13-7-3-5-9-15(13)25-16-10-6-4-8-14(16)22/h3-12H,1-2H3
• InChI Key: MKFGFSRCLXCCAP-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1C2=CC=CC=C2SC3=CC=CC=C31)SC4=NN=CN4C

Description

2-[(4-Methyl-4H-1,2,4-triazol-3-yl)thio]-1-(10H-phenothiazin-10-yl)-1-propanone is a complex organic compound that features a triazole ring and a phenothiazine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-[(4-Methyl-4H-1,2,4-triazol-3-yl)thio]-1-(10H-phenothiazin-10-yl)-1-propanone typically involves the reaction of 4-methyl-4H-1,2,4-triazole-3-thiol with a phenothiazine derivative under specific conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate and a suitable solvent like dimethylformamide (DMF). The reaction mixture is heated to facilitate the formation of the desired product.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions: 2-[(4-Methyl-4H-1,2,4-triazol-3-yl)thio]-1-(10H-phenothiazin